
Personal protective equipment for handling 5-
Methylfurfural

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methylfurfural

Cat. No.: B050972 Get Quote

Essential Safety and Handling Guide for 5-
Methylfurfural
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 5-Methylfurfural, including detailed operational and disposal plans.

Chemical Identity and Hazards

Property Value

Chemical Name 5-Methylfurfural

Synonyms
2-Furaldehyde, 5-methyl-; 5-Methyl-2-

furaldehyde; 5-Methyl-2-furancarboxaldehyde

CAS Number 620-02-0

Appearance Clear dark yellow liquid

Hazards

Combustible liquid.[1][2] Causes skin and

serious eye irritation.[1][3][2] May cause

respiratory irritation.[2][4]

Flash Point 72 °C (161.6 °F)[4]

Oral LD50 (Rat) 2200 mg/kg[1][2][5]
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is crucial to minimize exposure risk.

Protection Type Recommended Equipment

Eye/Face

Chemical safety goggles or glasses with side

shields are mandatory.[1] A face shield may be

appropriate for splash hazards.[1]

Skin

Wear appropriate protective gloves to prevent

skin exposure; butyl-rubber gloves with a

minimum thickness of 0.3 mm are

recommended for full contact, offering a

breakthrough time of up to 480 minutes.

Protective clothing should be worn to prevent

skin contact.[1][4]

Respiratory

Use in a well-ventilated area.[1][4] If ventilation

is inadequate or aerosols are formed, a NIOSH-

approved respirator with appropriate cartridges

(e.g., multi-purpose combination or type ABEK)

should be used.[6][7] A full-face supplied-air

respirator is the sole means of protection in

some cases.[6]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 5-Methylfurfural from preparation to post-

experiment cleanup.

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Remove all potential ignition sources from the work area, including sparks, open flames,

and hot surfaces.[4][6]
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Don the required PPE as specified in the table above.

Handling:

Avoid direct contact with skin, eyes, and clothing.[1][4]

Do not breathe vapors or mists.[3]

Keep the container tightly closed when not in use.[1][4]

Use non-sparking tools for transfers and handling.[4]

In Case of a Spill:

Evacuate non-essential personnel from the area.

Remove all ignition sources.[4][6]

Ventilate the area.[4]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[4]

Collect the absorbed material into a suitable, closed container for disposal.[4][6]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation occurs.[1][4]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek medical attention.[1][4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[4]
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Disposal Plan
Proper disposal of 5-Methylfurfural and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3)

and consult state and local regulations.[1]

Container Management: Do not reuse empty containers as they may retain product residue

and can be dangerous.[4] Dispose of them as unused products.[1]

Disposal Method: This combustible material may be burned in a chemical incinerator

equipped with an afterburner and scrubber.[6] Alternatively, offer surplus and non-recyclable

solutions to a licensed disposal company.[6] Always dispose of contents and containers at an

approved waste disposal plant in accordance with local, regional, national, and international

regulations.[1][3][8]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 5-Methylfurfural.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b050972?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJzNjNzaWJzMDM3N2drNTN3eTd5cXc5czRpa3BrIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lMODI5XzYyMC0wMi0wXzUtTWV0aHlsZnVyZnVyYWwucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lMODI5XzYyMC0wMi0wXzUtTWV0aHlsZnVyZnVyYWwucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--14feb5f52aa43d8d9003b1c54556a5a60d2138de/MetaSci_MSIL829_620-02-0_5-Methylfurfural.pdf
https://www.chemicalbook.com/msds/5-methyl-furfural.htm
https://www.fishersci.com/store/msds?partNumber=AC159920250&productDescription=5-METHYLFURFURAL%2C+98%2B%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/22499.pdf
https://perfumersupplyhouse.com/wp-content/uploads/2020/09/SDS_METHYL-5-FURFURAL.pdf
https://www.chemicalbook.com/msds/5-methyl-furfural.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/5-METHYL-FURFURAL-Natural-SDS-1.pdf
https://prod.adv-bio.com/sds-us/1333sdsUS.pdf
https://www.benchchem.com/product/b050972#personal-protective-equipment-for-handling-5-methylfurfural
https://www.benchchem.com/product/b050972#personal-protective-equipment-for-handling-5-methylfurfural
https://www.benchchem.com/product/b050972#personal-protective-equipment-for-handling-5-methylfurfural
https://www.benchchem.com/product/b050972#personal-protective-equipment-for-handling-5-methylfurfural
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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